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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270

This guide provides a detailed overview of the fundamental molecular properties of 4-
Methylpyridine, a heterocyclic organic compound of significant interest in the synthesis of
pharmaceuticals and other specialty chemicals. The information is tailored for researchers,
scientists, and professionals in drug development, with a focus on core molecular data and
logical relationships.

Core Molecular Data

4-Methylpyridine, also known as y-picoline, is a derivative of pyridine with a methyl group
substituted at the fourth position of the ring. Its fundamental molecular properties are
summarized below.

Property Value

Chemical Formula CeH7N[1][2][3][4]

Molar Mass 93.13 g/mol [4][5][6]
IUPAC Name 4-methylpyridine[3]
Common Synonyms 4-Picoline, y-Picoline[3][4]
CAS Registry Number 108-89-4[3]

Experimental Protocols
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The determination of the molecular weight and formula of a well-characterized compound like
4-Methylpyridine relies on standard, universally accepted analytical techniques.

Molecular Formula Determination: The elemental composition (C, H, N) is confirmed through
combustion analysis. This decades-old, highly reliable method involves combusting a sample in
an excess of oxygen and quantifying the resulting combustion products (CO2z, H20, and N2),
from which the empirical formula is derived.

Molecular Weight Determination: Mass spectrometry is the primary method for determining the
precise molecular weight of a compound. In this technique, the molecule is ionized, and the
mass-to-charge ratio (m/z) of the resulting ion is measured. High-resolution mass spectrometry
can provide a highly accurate monoisotopic mass that further confirms the elemental
composition. The average molecular weight, or molar mass, is calculated from the chemical
formula using standard atomic weights.[2][3]

Key Identifiers and Properties

The following diagram illustrates the logical relationship between the core identifiers and
fundamental properties of 4-Methylpyridine.

Derived From

Pyridine Ring + Methyl Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Methylpyridine - Wikipedia [en.wikipedia.org]

e 2. Showing Compound 4-Methylpyridine (FDB004424) - FooDB [foodb.ca]

e 3. Pyridine, 4-methyl- [webbook.nist.gov]

e 4. 4-Methylpyridine | (C5H4N)CH3 | CID 7963 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. merckmillipore.com [merckmillipore.com]

e 6.4-METHYL PYRIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methylpyridine:
Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042270#4-methylpyridine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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